Cas no 1600723-52-1 (3-(2,5-dichlorophenyl)-1,1,1-trifluoropropan-2-amine)

• Product Name: 3-(2,5-dichlorophenyl)-1,1,1-trifluoropropan-2-amine
• CAS No: 1600723-52-1
• MF: C₉H₈Cl₂F₃N
• MW: 258.067730903625
• CID: 6506147
• PubChem ID: 115862976
• Update Time: 2025-06-09

3-(2,5-dichlorophenyl)-1,1,1-trifluoropropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 3-(2,5-dichlorophenyl)-1,1,1-trifluoropropan-2-amine
• 1600723-52-1
• EN300-1941773
• AKOS032965407

• Inchi： 1S/C9H8Cl2F3N/c10-6-1-2-7(11)5(3-6)4-8(15)9(12,13)14/h1-3,8H,4,15H2
• InChI Key： CALKDCSBWLHZPH-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1CC(C(F)(F)F)N)Cl

Computed Properties

• Exact Mass: 256.9985891g/mol
• Monoisotopic Mass: 256.9985891g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 26Ų

Additional information on 3-(2,5-dichlorophenyl)-1,1,1-trifluoropropan-2-amine

Professional Introduction to Compound with CAS No. 1600723-52-1 and Product Name: 3-(2,5-dichlorophenyl)-1,1,1-trifluoropropan-2-amine

The compound with the CAS number 1600723-52-1 and the product name 3-(2,5-dichlorophenyl)-1,1,1-trifluoropropan-2-amine represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural properties and potential applications in medicinal chemistry. The molecular structure of 3-(2,5-dichlorophenyl)-1,1,1-trifluoropropan-2-amine features a trifluoromethyl group and dichlorophenyl substituents, which contribute to its distinct chemical behavior and reactivity. These features make it a valuable candidate for further exploration in drug discovery and development.

In recent years, there has been a growing interest in the development of novel compounds that incorporate fluorine atoms into their molecular frameworks. Fluorinated compounds are known for their enhanced metabolic stability, improved binding affinity to biological targets, and altered pharmacokinetic profiles. The presence of the trifluoromethyl group in 3-(2,5-dichlorophenyl)-1,1,1-trifluoropropan-2-amine is particularly noteworthy, as it has been shown to significantly influence the pharmacological properties of molecules. This group can enhance lipophilicity, reduce metabolic degradation, and improve binding interactions with enzymes and receptors.

The dichlorophenyl moiety in the compound also plays a crucial role in its chemical and biological properties. Phenyl rings substituted with chlorine atoms are commonly found in active pharmaceutical ingredients (APIs) due to their ability to modulate electronic properties and improve solubility. The combination of these two substituents in 3-(2,5-dichlorophenyl)-1,1,1-trifluoropropan-2-amine suggests potential applications in the development of new therapeutic agents targeting various diseases.

Recent studies have highlighted the importance of fluorinated compounds in the treatment of neurological disorders. The unique electronic properties of fluorine atoms can lead to improved blood-brain barrier penetration and enhanced receptor binding. For instance, compounds containing trifluoromethyl groups have been reported to exhibit potent activity against enzymes such as monoamine oxidase (MAO) and catechol-O-methyltransferase (COMT), which are implicated in conditions like depression and Parkinson's disease. The structural features of 3-(2,5-dichlorophenyl)-1,1,1-trifluoropropan-2-amine make it a promising candidate for further investigation in this area.

Another area of interest is the use of fluorinated compounds in anticancer therapy. The ability of fluorine atoms to enhance drug accumulation at tumor sites and improve therapeutic efficacy has been well-documented. Researchers have explored various fluorinated derivatives as potential chemotherapeutic agents and found them to exhibit significant antitumor activity. The presence of both the trifluoromethyl group and the dichlorophenyl moiety in 3-(2,5-dichlorophenyl)-1,1,1-trifluoropropan-2-amine suggests that it may possess similar properties and could be effective against a range of cancer types.

Furthermore, the compound's structural framework suggests potential applications in the development of antimicrobial agents. The combination of electron-withdrawing groups such as chlorine atoms and fluorine atoms can enhance the activity of molecules against bacteria and fungi. This is particularly relevant given the increasing problem of antibiotic resistance worldwide. The unique chemical properties of 3-(2,5-dichlorophenyl)-1,1,1-trifluoropropan-2-amine make it an attractive candidate for further exploration as an antimicrobial agent.

In conclusion,3-(2,5-dichlorophenyl)-1,1,1-trifluoropropan-2-amine represents a significant advancement in pharmaceutical chemistry with potential applications across multiple therapeutic areas. Its unique structural features, including the presence of both a trifluoromethyl group and a dichlorophenyl moiety, contribute to its distinct chemical behavior and reactivity. Further research is warranted to fully explore its pharmacological potential and develop novel therapeutic agents based on this compound.